4,4-Difluoro-1-methylpiperidine-3-carboxylic acid hydrochloride

• Molecular Formula: C7H12ClF2NO2
• Molecular Weight: 215.62 g/mol
• IUPAC Name: 4,4-difluoro-1-methylpiperidine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H11F2NO2.ClH/c1-10-3-2-7(8,9)5(4-10)6(11)12;/h5H,2-4H2,1H3,(H,11,12);1H
• InChI Key: BACIKLOGFLYYBK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C(C1)C(=O)O)(F)F.Cl

Description

4,4-Difluoro-1-methylpiperidine-3-carboxylic acid hydrochloride: is a chemical compound with the molecular formula C7H12ClF2NO2. It is a derivative of piperidine, a six-membered ring containing nitrogen, and is characterized by the presence of two fluorine atoms at the 4-position, a methyl group at the 1-position, and a carboxylic acid group at the 3-position. This compound is often used in various chemical and pharmaceutical research applications due to its unique structural properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4,4-Difluoro-1-methylpiperidine-3-carboxylic acid hydrochloride typically involves the following steps:

Starting Material: The synthesis begins with the preparation of 4,4-difluoropiperidine.

Methylation: The 1-position of the piperidine ring is methylated using methyl iodide in the presence of a base such as sodium hydride.

Carboxylation: The 3-position is carboxylated using carbon dioxide under high pressure and temperature conditions.

Hydrochloride Formation: The final step involves the conversion of the free base to its hydrochloride salt by treatment with hydrochloric acid.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but is optimized for large-scale production. This includes the use of continuous flow reactors, automated systems for reagent addition, and stringent quality control measures to ensure high purity and yield .

Chemical Reactions Analysis

Types of Reactions: 4,4-Difluoro-1-methylpiperidine-3-carboxylic acid hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The fluorine atoms can be substituted with other halogens or functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Halogen exchange reactions often use reagents like sodium iodide in acetone.

Major Products:

Oxidation Products: N-oxides of the piperidine ring.

Reduction Products: Alcohol derivatives.

Substitution Products: Compounds with different halogens or functional groups replacing the fluorine atoms.

Scientific Research Applications

4,4-Difluoro-1-methylpiperidine-3-carboxylic acid hydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme inhibitors and receptor ligands.

Medicine: Investigated for its potential use in drug development, particularly in the design of novel pharmaceuticals.

Industry: Utilized in the production of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of 4,4-Difluoro-1-methylpiperidine-3-carboxylic acid hydrochloride involves its interaction with specific molecular targets:

Molecular Targets: The compound can interact with various enzymes and receptors, modulating their activity.

Pathways Involved: It may influence biochemical pathways related to neurotransmission, inflammation, and cellular signaling.

Comparison with Similar Compounds

• 4-Fluoro-1-methylpiperidine-3-carboxylic acid hydrochloride
• 4,4-Dichloro-1-methylpiperidine-3-carboxylic acid hydrochloride
• 4,4-Difluoro-1-ethylpiperidine-3-carboxylic acid hydrochloride

Comparison:

• Structural Differences: The presence of different halogens or alkyl groups at the 4-position and 1-position.
• Unique Properties: 4,4-Difluoro-1-methylpiperidine-3-carboxylic acid hydrochloride is unique due to the presence of two fluorine atoms, which can significantly influence its reactivity and interaction with biological targets .